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Compound of Interest

Compound Name: Velnacrine-d3

Cat. No.: B15622381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

guidelines for Velnacrine-d3 based on available data. Velnacrine-d3 is a deuterated analog of

Velnacrine, a compound investigated for the treatment of Alzheimer's disease. Due to a lack of

specific safety data for Velnacrine-d3, this guide extrapolates potential hazards and handling

procedures from information available on the parent compound, Velnacrine, and general

principles of laboratory safety for handling research chemicals of unknown toxicity. All

personnel handling this compound should be adequately trained and adhere to strict safety

protocols.

Introduction
Velnacrine-d3 is the deuterated form of Velnacrine, a potent acetylcholinesterase inhibitor.[1]

Velnacrine itself is a metabolite of tacrine and was studied for its potential therapeutic effects in

Alzheimer's disease.[2] However, the clinical development of Velnacrine was halted due to

evidence of toxicity, particularly hepatotoxicity (liver damage).[3][4] Deuteration, the

replacement of hydrogen with its isotope deuterium, is a strategy used in drug development to

alter a compound's metabolic profile, potentially improving its safety and efficacy.[1] While

Velnacrine-d3 is anticipated to have greater metabolic stability, its toxicological properties have

not been fully characterized.[1] Therefore, it must be handled with extreme caution.
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A summary of the known physical and chemical properties of Velnacrine and its deuterated

form are presented below.

Property Velnacrine Velnacrine-d3

IUPAC Name
9-amino-1,2,3,4-

tetrahydroacridin-1-ol

9-Amino-1,2,3,4-

tetrahydroacridin-1-ol-d3

Synonyms 1-hydroxytacrine
(±)-Velnacrine-1,2,2-d3

Maleate

Molecular Formula C13H14N2O C13H11D3N2O

Molar Mass 214.268 g·mol−1[2] 217.28 g/mol [5]

Appearance - Off-white solid[5]

Melting Point - >190°C[5]

Storage Conditions - 2-8°C[5]

Stability -

Stable under recommended

storage conditions. Re-analyze

after three years.[6]

Toxicological Data
Specific toxicological data for Velnacrine-d3 is not available. The following table summarizes

the known toxicities of the parent compound, Velnacrine. It is crucial to assume that

Velnacrine-d3 possesses a similar toxicological profile.
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Toxicity Type Description

Hepatotoxicity

Velnacrine is associated with significant adverse

effects, including hepatotoxicity.[3] Studies have

shown evidence of elevated liver transaminases

in patients.[3][4]

General Toxicity

Research on Velnacrine was stopped in 1994

due to its toxic nature.[3] Adverse events

reported include rash, nausea, diarrhea,

headache, and dizziness/fainting.[4]

Neutropenia
A few cases of neutropenia (low white blood cell

count) have been observed.[4]

Experimental Protocols
Due to the lack of specific handling protocols for Velnacrine-d3, a generalized protocol for

handling potent research compounds should be followed.

Risk Assessment and Mitigation Workflow
A thorough risk assessment should be conducted before handling Velnacrine-d3. The following

workflow outlines the key steps.
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Figure 1: Risk Assessment and Mitigation Workflow for Velnacrine-d3
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Figure 1: Risk Assessment and Mitigation Workflow for Velnacrine-d3

Standard Handling Protocol
The following protocol should be followed when handling Velnacrine-d3.
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Figure 2: Standard Handling Protocol for Velnacrine-d3
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Figure 2: Standard Handling Protocol for Velnacrine-d3
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Signaling Pathways and Metabolism
Understanding the metabolic pathway of Velnacrine is crucial for appreciating the potential for

toxic metabolite formation. Velnacrine is formed from the hydroxylation of tacrine, primarily by

the CYP1A2 enzyme, and can undergo further metabolism.[1]

Figure 3: Metabolic Pathway of Velnacrine
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Figure 3: Metabolic Pathway of Velnacrine

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate personal

protective equipment (PPE), including

respiratory protection. Cover the spill with an

absorbent material. Collect the material into a

sealed container for hazardous waste disposal.

Decontaminate the spill area.

Conclusion
Velnacrine-d3 is a research chemical with potential for significant toxicity, extrapolated from

the data on its parent compound, Velnacrine. All handling must be performed by trained

personnel in a controlled laboratory setting with appropriate engineering controls and personal

protective equipment. A thorough understanding of the potential hazards and strict adherence

to safety protocols are paramount to ensure the safety of all laboratory personnel. Further

toxicological studies on Velnacrine-d3 are necessary to fully characterize its safety profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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